4-methyl-2-(pyridin-3-yloxy)pyrimidine

• IUPAC Name: 4-methyl-2-pyridin-3-yloxypyrimidine
• InChI: InChI=1S/C10H9N3O/c1-8-4-6-12-10(13-8)14-9-3-2-5-11-7-9/h2-7H,1H3
• InChI Key: IGUUKNWIVGFHGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)OC2=CN=CC=C2
• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• CAS No.: 2640943-48-0

Description

4-Methyl-2-(pyridin-3-yloxy)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a methyl group at position 4 and a pyridin-3-yloxy moiety at position 2. Its structure combines aromatic pyridine and pyrimidine rings, making it a versatile scaffold in medicinal chemistry. The pyridin-3-yloxy group introduces electron-withdrawing and hydrogen-bonding capabilities, which are critical for interactions with biological targets such as enzymes or receptors. This compound has been explored as a template for designing ligands targeting integrin antagonists, as evidenced by its use in developing indolizine-based ligands for α4β7 integrin inhibition .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methyl-2-(pyridin-3-yloxy)pyrimidine typically involves the reaction of 4-methylpyrimidine with 3-hydroxypyridine under specific conditions. One common method is the use of a copper-catalyzed Ullmann-type coupling reaction, where the pyrimidine and pyridine derivatives are reacted in the presence of a copper catalyst and a base .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar copper-catalyzed coupling reactions, optimized for higher yields and purity. The reaction conditions, such as temperature, solvent, and catalyst concentration, are carefully controlled to ensure efficient production .

Chemical Reactions Analysis

Types of Reactions

4-methyl-2-(pyridin-3-yloxy)pyrimidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring, especially at positions activated by electron-withdrawing groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of pyrimidine N-oxides.

Reduction: Formation of reduced pyrimidine derivatives.

Substitution: Formation of substituted pyrimidine derivatives with various functional groups.

Scientific Research Applications

4-methyl-2-(pyridin-3-yloxy)pyrimidine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anti-inflammatory and antimicrobial properties.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4-methyl-2-(pyridin-3-yloxy)pyrimidine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to various biological effects, such as anti-inflammatory or antimicrobial activity .

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Substituents/Modifications	Molecular Weight	Key Applications/Properties	Reference
4-Methyl-2-(pyridin-3-yloxy)pyrimidine	Pyridin-3-yloxy group at C2, methyl at C4	187.2 (predicted)	Integrin antagonist ligand design
4-Hydroxy-2-methyl-6-(3-pyridyl)pyrimidine	Hydroxyl at C4, pyridin-3-yl at C6	187.2	Higher acidity (pKa ~8.07) due to hydroxyl group; potential H-bond donor
(S)-4-Methyl-2-(pyrrolidin-3-yloxy)pyrimidine HCl	Pyrrolidin-3-yloxy (aliphatic ring) at C2	215.68	Enhanced solubility (HCl salt); altered steric effects
4-Methyl-2-[(3,4,4-trifluoro-3-butenyl)thio]pyrimidine	Thioether linkage at C2	234.24	Increased lipophilicity; potential for radical reactions
4-Methyl-2-(piperidin-4-yl)pyrimidine dihydrochloride	Piperidin-4-yl (basic aliphatic) at C2	152.21 (base)	Improved membrane permeability (ionizable amine)

Key Observations :

• Electron Effects : The pyridin-3-yloxy group in the target compound provides stronger electron-withdrawing effects compared to aliphatic substituents (e.g., pyrrolidin-3-yloxy), which may enhance binding to aromatic-rich enzymatic pockets .
• Solubility : Salt forms (e.g., hydrochloride in ) improve aqueous solubility, whereas thioether derivatives () exhibit higher lipophilicity, favoring blood-brain barrier penetration.
• Biological Activity : Hydroxyl-substituted analogues () show higher acidity, enabling stronger hydrogen-bond interactions, but may reduce metabolic stability compared to ether-linked derivatives.

Key Observations :

• The Mitsunobu reaction () is reliable for ether bond formation but requires stoichiometric reagents.
• Microwave-assisted, solvent-free methods () offer eco-friendly alternatives with higher yields and shorter reaction times.

Table 3: Antimicrobial and Antioxidant Profiles

Compound	Gram-Positive Activity (S. aureus)	Gram-Negative Activity (E. coli)	Antifungal Activity (A. niger)	Antioxidant Activity	Reference
Glucoside-pyrimidine hybrids	Moderate (e.g., 4b, 4d)	High (e.g., 6d, 6f)	High (e.g., 4e, 6f)	Potent (e.g., 4f, 6g)
4-Methyl-2-(pyridin-3-yloxy)pyrimidine	Not reported	Not reported	Not reported	Not reported	N/A

Key Observations :